Cas no 450345-48-9 (N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine
• CAS No: 450345-48-9
• MF: C₁₇H₁₁Cl₂N₅O₃
• MW: 404.206940889359
• CID: 6150551
• PubChem ID: 2959739
• Update Time: 2025-06-15

N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine
• SCHEMBL12111917
• F0543-0147
• (2-(6-amino-5-nitropyrimidin-4-ylamino)-5-chlorophenyl)(2-chlorophenyl)methanone
• N4-[4-CHLORO-2-(2-CHLOROBENZOYL)PHENYL]-5-NITROPYRIMIDINE-4,6-DIAMINE
• 450345-48-9
• AKOS024255107
• BDBM50266805
• (2-((6-amino-5-nitropyrimidin-4-yl)amino)-5-chlorophenyl)(2-chlorophenyl)methanone
• SR-01000570781-1
• AB00668263-01
• SR-01000570781
• EU-0028801
• CHEMBL476801
• Oprea1_242190

• Inchi： 1S/C17H11Cl2N5O3/c18-9-5-6-13(23-17-14(24(26)27)16(20)21-8-22-17)11(7-9)15(25)10-3-1-2-4-12(10)19/h1-8H,(H3,20,21,22,23)
• InChI Key： RKIZDFQFXGHTLZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1Cl)=O)NC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 403.0238946g/mol
• Monoisotopic Mass: 403.0238946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine

Recent Advances in the Study of N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine (CAS: 450345-48-9)

N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine (CAS: 450345-48-9) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, mechanism of action, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on elucidating the molecular interactions and biological activities of N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine. One of the key findings is its role as a potent inhibitor of specific kinase enzymes, which are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify the binding affinity and selectivity of this compound towards different kinase isoforms. These studies have revealed that the compound exhibits a high degree of specificity, making it a promising candidate for further drug development.

In addition to its kinase inhibitory properties, N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine has also been investigated for its potential antimicrobial activity. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways. These findings suggest that it could serve as a lead compound for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have shown that N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine can modulate key signaling pathways involved in neuroinflammation and oxidative stress, both of which are implicated in conditions such as Alzheimer's and Parkinson's diseases. Animal models have provided encouraging results, with the compound demonstrating neuroprotective effects and improved cognitive function. However, further research is needed to fully understand its pharmacokinetics and safety profile in humans.

The synthesis and optimization of N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine have also been a focus of recent research. Chemists have developed novel synthetic routes to improve the yield and purity of the compound, as well as to explore structural modifications that could enhance its biological activity. These efforts have led to the identification of several analogs with improved potency and reduced toxicity, paving the way for future preclinical studies.

In conclusion, N4-4-chloro-2-(2-chlorobenzoyl)phenyl-5-nitropyrimidine-4,6-diamine (CAS: 450345-48-9) represents a versatile and promising compound with multiple potential therapeutic applications. Its ability to target diverse biological pathways underscores its value in drug discovery and development. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties, ultimately contributing to the advancement of chemical biology and medicine.